Cas no 2259315-64-3 (5-bromopyrimidine-2-carbonitrile-4,6-d2)

• Product Name: 5-bromopyrimidine-2-carbonitrile-4,6-d2
• CAS No: 2259315-64-3
• MF: C₅H₂BrN₃
• MW: 186.005802631378
• CID: 6820835
• PubChem ID: 172402436
• Update Time: 2025-03-01

5-bromopyrimidine-2-carbonitrile-4,6-d2 Chemical and Physical Properties

Names and Identifiers

• 2259315-64-3
• 5-bromopyrimidine-2-carbonitrile-4,6-d2
• CS-22064

• Inchi： 1S/C5H2BrN3/c6-4-2-8-5(1-7)9-3-4/h2-3H/i2D,3D
• InChI Key： VPQICCOHFSGBMA-PBNXXWCMSA-N
• SMILES： BrC1=C([2H])N=C(C#N)N=C1[2H]

Computed Properties

• Exact Mass: 184.95576Da
• Monoisotopic Mass: 184.95576Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.6Ų